Cas no 41480-08-4 ((2-methylphenyl) Benzenesulfonate)

• Product name: (2-methylphenyl) Benzenesulfonate
• CAS No: 41480-08-4
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 927007
• PubChem ID: 347762

(2-methylphenyl) Benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl) Benzenesulfonate
• 2-Benzolsulfonyloxy-toluol
• 2-methylphenyl benzenesulfonate
• AC1L881T
• benzenesulfonic acid o-tolyl ester
• Benzolsulfonsaeure-o-tolylester
• NSC406606
• o-cresyl benzenesulfonate
• o-tolyl benzenesulfonate
• 41480-08-4
• SCHEMBL4131247
• AKOS008677725
• DTXSID50324389
• NSC-406606

• Inchi： InChI=1S/C13H12O3S/c1-11-7-5-6-10-13(11)16-17(14,15)12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key： CCAQUIZLJKHKPH-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1OS(=O)(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 248.05071541g/mol
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 3.4